Cas no 22772-22-1 (Naphtho[1,2-b]furan, 2-(4-methylphenyl)-)

Naphtho[1,2-b]furan, 2-(4-methylphenyl)- structure
22772-22-1 structure
Product Name:Naphtho[1,2-b]furan, 2-(4-methylphenyl)-
CAS No:22772-22-1
MF:C19H14O
MW:258.313865184784
CID:1414620
PubChem ID:20309957
Update Time:2025-04-20

Naphtho[1,2-b]furan, 2-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Naphtho[1,2-b]furan, 2-(4-methylphenyl)-
    • 2-(4-methylphenyl)benzo[g][1]benzofuran
    • 22772-22-1
    • RXCDVAQDANCBIU-UHFFFAOYSA-N
    • 2-(4-METHYLPHENYL)NAPHTHO[1,2-B]FURAN
    • 2-(p-tolyl)-naphtho-[1,2-b]furan
    • SCHEMBL11643109
    • 2-(p-tolyl)naphtho[1,2-b]furan
    • DTXSID40604960
    • Inchi: 1S/C19H14O/c1-13-6-8-15(9-7-13)18-12-16-11-10-14-4-2-3-5-17(14)19(16)20-18/h2-12H,1H3
    • InChI Key: RXCDVAQDANCBIU-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC(C)=CC=2)=CC2C=CC3C=CC=CC=3C1=2

Computed Properties

  • Exact Mass: 258.10452
  • Monoisotopic Mass: 258.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 13.1Ų

Experimental Properties

  • PSA: 13.14
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